Cas no 2703779-05-7 (2-methylthiane-3-carboxylic acid, Mixture of diastereomers)

2-Methylthiane-3-carboxylic acid is a sulfur-containing heterocyclic compound featuring a carboxyl group at the 3-position and a methyl substituent at the 2-position of the thiane ring. Supplied as a mixture of diastereomers, this compound is valuable in synthetic organic chemistry, particularly in the development of chiral building blocks and intermediates for pharmaceuticals or agrochemicals. The presence of both the thiane ring and carboxylic acid functionality allows for versatile reactivity, including further derivatization or ring-opening reactions. Its diastereomeric mixture may also be useful for studying stereochemical effects in catalytic processes or medicinal chemistry applications. The compound’s structural features make it a flexible intermediate for exploratory research and fine chemical synthesis.

2-methylthiane-3-carboxylic acid, Mixture of diastereomers structure

2703779-05-7 structure

Product Name:2-methylthiane-3-carboxylic acid, Mixture of diastereomers

CAS No:2703779-05-7

MF:C₇H₁₂O₂S

MW:160.233981132507

MDL:MFCD34550625

CID:5654201

PubChem ID:165942276

Update Time:2025-11-02

2-methylthiane-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

- Tetrahydro-2-methyl-2H-thiopyran-3-carboxylic acid
- 2-methylthiane-3-carboxylic acid, Mixture of diastereomers
- MDL： MFCD34550625
- Inchi： 1S/C7H12O2S/c1-5-6(7(8)9)3-2-4-10-5/h5-6H,2-4H2,1H3,(H,8,9)
- InChI Key： UBYKRQXZTLJFIO-UHFFFAOYSA-N
- SMILES： C1(C)SCCCC1C(O)=O

Experimental Properties

Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 300.3±35.0 °C(Predicted)
pka: 4.33±0.40(Predicted)

2-methylthiane-3-carboxylic acid, Mixture of diastereomers Pricemore >>

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